3-chloro-2-fluoro-4-iodobenzaldehyde
Description
3-chloro-2-fluoro-4-iodobenzaldehyde is a chemical compound with the molecular formula C7H3ClFIO . It is a derivative of benzaldehyde, which has been substituted with chlorine, fluorine, and iodine atoms .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a formyl group (CHO) and three halogens (chlorine, fluorine, and iodine) attached to it . The molecular weight of this compound is approximately 284.45 g/mol .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-2-fluoro-4-iodobenzaldehyde involves the introduction of a chlorine atom, a fluorine atom, and an iodine atom onto a benzaldehyde molecule.", "Starting Materials": [ "Benzaldehyde", "Chlorine gas", "Fluorine gas", "Iodine" ], "Reaction": [ "Step 1: Chlorination of benzaldehyde using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 3-chlorobenzaldehyde.", "Step 2: Fluorination of 3-chlorobenzaldehyde using fluorine gas in the presence of a catalyst such as silver fluoride to yield 3-chloro-2-fluorobenzaldehyde.", "Step 3: Iodination of 3-chloro-2-fluorobenzaldehyde using iodine in the presence of a catalyst such as iodine monochloride to yield 3-chloro-2-fluoro-4-iodobenzaldehyde." ] } | |
CAS No. |
2387241-42-9 |
Molecular Formula |
C7H3ClFIO |
Molecular Weight |
284.5 |
Purity |
95 |
Origin of Product |
United States |
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